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Introduction

3-Chloropropiophenone, a ketone with the chemical formula CoHoCIO, is a significant
compound in the landscape of organic synthesis and pharmaceutical development. Its utility as
a versatile intermediate has cemented its place in the production of numerous active
pharmaceutical ingredients (APIs). This technical guide provides a comprehensive overview of
the discovery, history, synthesis, and physicochemical properties of 3-Chloropropiophenone,
tailored for professionals in the scientific community.

Discovery and Historical Context

While the precise moment of its first synthesis is not definitively documented in widely available
literature, it is understood that 3-Chloropropiophenone emerged from the broader exploration
of Friedel-Crafts acylation reactions. The foundational Friedel-Crafts reaction, discovered in
1877 by Charles Friedel and James Crafts, provided the essential chemical methodology for its
eventual synthesis. The first synthesis of 3-Chloropropiophenone is reported to have
occurred in the 1950s, a period of significant expansion in the field of synthetic organic
chemistry and the development of new pharmaceuticals.

The primary historical and ongoing significance of 3-Chloropropiophenone lies in its role as a
key starting material in the synthesis of various pharmaceuticals. Notably, it is a critical
precursor to the antidepressant bupropion, as well as other drugs like dapoxetine and
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maraviroc.[1][2] Its industrial importance grew in tandem with the commercial success of these

medications. Beyond the pharmaceutical sector, 3-Chloropropiophenone also finds

application in the agrochemical industry for the synthesis of pesticides and herbicides, and in

the fine chemical industry for the production of specialty chemicals such as dyes and

fragrances.[3][4]

Physicochemical Properties

3-Chloropropiophenone is a white to off-white crystalline solid at room temperature.[5] A

summary of its key physical and spectroscopic properties is presented in the tables below for

easy reference and comparison.

Physical Properties

Property Value Source(s)
Molecular Formula CoHoCIO [5]
Molecular Weight 168.62 g/mol [5]
Melting Point 45-47 °C [61[7]
48 °C [8]

48-50 °C [5]

54 °C [9]

Boiling Point 99 °C /5 mmHg [10]
113-115 °C / 4 mmHg [11]

124 °C / 14 mmHg [6][7]

147 °C / 14 mmHg [8]

Density 1.146 g/cm3 [10]

Insoluble in water; Soluble in
B ethanol, ether, chloroform,
Solubility . [618][10][12]
acetic acid, methanol, MDC,

EDC
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Spectroscopic Data

IH NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift o . .
Multiplicity Integration Assignment Source(s)
(ppm)
7.92 m 2H Aromatic [13]
7.85 m 1H Aromatic [13]
7.50 m 2H Aromatic [13]
3.92 t 2H -CH2-Cl [9]
3.45 t 2H -CO-CHa2- [9]
2.969 q 2H -CO-CHa- [13]
1.220 t 3H -CHs [13]

13C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (ppm) Assignment Source(s)
196.78 C=0 [9]
136.45 Aromatic C [9]
133.65 Aromatic CH 9]
128.84 Aromatic CH 9]
128.14 Aromatic CH [9]
41.36 -CH2-Cl [9]
38.79 -CO-CH:- [9]

IR (Infrared) Spectroscopy and Mass Spectrometry (MS)
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Spectroscopic Method Key Peaks/Values Source(s)

Major peaks can be viewed on
IR [14][15][16]
the NIST WebBook

139 (Top Peak), 111 (2nd
MS (m/z) _ _ [17][18]
Highest), 141 (3rd Highest)

Synthesis of 3-Chloropropiophenone

The most common and industrially significant method for the synthesis of 3-
Chloropropiophenone is the Friedel-Crafts acylation of benzene with 3-chloropropionyl
chloride, using a Lewis acid catalyst such as aluminum chloride (AICI5).

Experimental Protocol: Friedel-Crafts Acylation

Materials:

Benzene

o 3-Chloropropionyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (CH2zCl2) (anhydrous)
e Ice

o Concentrated Hydrochloric Acid (HCI)
o Sodium sulfate (Na2S0a4) (anhydrous)

Pentane

Procedure:

e A suspension of anhydrous aluminum chloride in anhydrous dichloromethane is prepared in
a reaction vessel equipped with a stirrer and cooled to 0°C in an ice bath.
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e A solution of 3-chloropropionyl chloride in anhydrous dichloromethane is added dropwise to
the stirred suspension at 0°C.

e Following this addition, a solution of benzene in anhydrous dichloromethane is added
dropwise to the reaction mixture, maintaining the temperature at 0°C.

e The reaction mixture is stirred at 0°C for several hours and then allowed to warm to room
temperature, with stirring continued overnight to ensure the completion of the reaction.

» The reaction is quenched by carefully pouring the mixture onto a mixture of crushed ice and
concentrated hydrochloric acid.

e The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

e The combined organic layers are washed with water until neutral and then dried over
anhydrous sodium sulfate.

e The solvent is removed under reduced pressure to yield the crude product as an off-white
solid.

e The crude 3-Chloropropiophenone is then purified by recrystallization from pentane to
afford the final product as colorless crystals.

Visualizations

Synthesis of 3-Chloropropiophenone via Friedel-Crafts
Acylation
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Synthesis of 3-Chloropropiophenone

AICIs (catalyst)
Dichloromethane

Benzene 3-Chloropropionyl Chloride

lectrophilic Aromatic Substitution

3-Chloropropiophenone

Click to download full resolution via product page

Caption: Friedel-Crafts acylation of benzene to form 3-Chloropropiophenone.

Experimental Workflow for the Synthesis and
Purification of 3-Chloropropiophenone
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Workflow for 3-Chloropropiophenone Synthesis
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Caption: Step-by-step workflow for the synthesis of 3-Chloropropiophenone.
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Logical Relationship: 3-Chloropropiophenone as a
Precursor in Drug Synthesis

3-Chloropropiophenone in Drug Development

3-Chloropropiophenone

Asymmetric Reduction

Chiral Alcohol Intermediate

'

Further Synthetic Steps
(e.g., Alkylation, Amination)

Active Pharmaceutical Ingredient

(e.g., Dapoxetine)

Click to download full resolution via product page

Caption: Pathway from 3-Chloropropiophenone to a final drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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